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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for catechol
diacetate (CAS No. 635-67-6). It is intended for professionals in research and drug

development who may be working with this compound. While data on catechol diacetate is

limited, its chemical relationship to catechol—a well-studied compound—provides a basis for

many of the safety and handling recommendations outlined here. Catechol diacetate can

hydrolyze to form catechol and acetic acid, particularly under acidic or basic conditions, and

thus shares many of the same toxicological concerns.[1][2]

Chemical and Physical Properties
Catechol diacetate, also known as 1,2-diacetoxybenzene, is the diacetate ester of catechol.[3]

It is a colorless to pale yellow liquid with a sweet odor.[2] The acetate groups alter the

molecule's chemical properties compared to catechol, making it a more stable precursor that

can release the more reactive catechol upon hydrolysis.[1]

Table 1: Physical and Chemical Properties of Catechol Diacetate
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Property Value Reference

Molecular Formula C₁₀H₁₀O₄ [2][3]

Molecular Weight 194.18 g/mol Calculated

Appearance Colorless to pale yellow liquid [2]

Odor Pleasant, sweet [2]

Melting Point 64.5 °C [2]

CAS Number 635-67-6 [3]

Hazard Identification and Classification
Catechol diacetate is classified as a skin and eye irritant.[2][3] Although specific toxicological

data is limited, its potential to hydrolyze to catechol suggests that it should be handled with the

same precautions as its parent compound.

Table 2: GHS Hazard Classification for Catechol Diacetate

Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
2 H315

Causes skin

irritation[2][3]

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation[2][3]

Pictogram:

alt text

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks associated with the specific experimental protocol

should be conducted to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[4]

Skin Protection

Handle with impervious gloves (e.g., nitrile

rubber). Wear a lab coat or other protective

clothing.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator. Use only

outdoors or in a well-ventilated area.[4]

General Handling Procedures
Avoid all personal contact, including inhalation.[5]

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area.[5]

Do not eat, drink, or smoke when using this product.[5][6]

Storage
Keep container tightly closed in a dry and well-ventilated place.

Store in a cool place.[7]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Table 4: First Aid Measures

Exposure Route Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a doctor.

[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Spill Response
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Response Workflow

Toxicological Information
While specific toxicological data for catechol diacetate is not readily available, the toxicology

of catechol is well-documented and should be considered due to the potential for hydrolysis.

Table 5: Acute Toxicity Data for Catechol

Route Species LD50 Reference

Oral Rat 260 mg/kg [7]

Dermal Rabbit 800 mg/kg [9]
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Chemical Reactivity and Decomposition
Catechol diacetate is stable under recommended storage conditions. However, it can undergo

hydrolysis to form catechol and acetic acid.

Hydrolysis of Catechol Diacetate

Incompatible Materials: Strong oxidizing agents, strong bases.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

may include carbon oxides.[7]

Experimental Protocols
The following is a generalized experimental protocol for the safe use of catechol diacetate in a

laboratory setting. This should be adapted to the specific requirements of your experiment.

General Experimental Workflow

This guide is intended to provide a summary of the available safety and handling information

for catechol diacetate. It is not a substitute for a thorough review of the Safety Data Sheet

(SDS) and a comprehensive risk assessment for your specific application. Always consult the

most up-to-date SDS for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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